(4-Benzylidenepiperidin-1-yl)-(4-methyl-1,3-thiazol-5-yl)methanone

• IUPAC Name: (4-benzylidenepiperidin-1-yl)-(4-methyl-1,3-thiazol-5-yl)methanone
• InChI: InChI=1S/C17H18N2OS/c1-13-16(21-12-18-13)17(20)19-9-7-15(8-10-19)11-14-5-3-2-4-6-14/h2-6,11-12H,7-10H2,1H3
• InChI Key: CHWVKFXLMJPJCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)C(=O)N2CCC(=CC3=CC=CC=C3)CC2
• Molecular Formula: C17H18N2OS
• Molecular Weight: 298.4 g/mol

Description

(4-Benzylidenepiperidin-1-yl)-(4-methyl-1,3-thiazol-5-yl)methanone, also known as BPTM, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. BPTM is a heterocyclic compound that contains both a piperidine and thiazole ring in its structure. In

Mechanism of Action

(4-Benzylidenepiperidin-1-yl)-(4-methyl-1,3-thiazol-5-yl)methanone's mechanism of action involves inhibiting the activity of the proteasome, a cellular complex responsible for the degradation of proteins. By inhibiting the proteasome, (4-Benzylidenepiperidin-1-yl)-(4-methyl-1,3-thiazol-5-yl)methanone can induce apoptosis in cancer cells and prevent the growth and proliferation of these cells.
Biochemical and Physiological Effects:
(4-Benzylidenepiperidin-1-yl)-(4-methyl-1,3-thiazol-5-yl)methanone has been found to exhibit a range of biochemical and physiological effects. In addition to its role as a fluorescent probe for detecting metal ions, (4-Benzylidenepiperidin-1-yl)-(4-methyl-1,3-thiazol-5-yl)methanone has also been found to exhibit antioxidant activity. This activity is attributed to (4-Benzylidenepiperidin-1-yl)-(4-methyl-1,3-thiazol-5-yl)methanone's ability to scavenge free radicals and prevent oxidative damage to cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using (4-Benzylidenepiperidin-1-yl)-(4-methyl-1,3-thiazol-5-yl)methanone in lab experiments is its high selectivity and sensitivity towards copper ions. This property makes it a useful tool for detecting copper ions in biological and environmental samples. However, one limitation of using (4-Benzylidenepiperidin-1-yl)-(4-methyl-1,3-thiazol-5-yl)methanone is its potential toxicity towards cells. Further studies are needed to determine the optimal concentration of (4-Benzylidenepiperidin-1-yl)-(4-methyl-1,3-thiazol-5-yl)methanone for use in cell-based assays.

Future Directions

There are several potential future directions for research involving (4-Benzylidenepiperidin-1-yl)-(4-methyl-1,3-thiazol-5-yl)methanone. One area of interest is the development of (4-Benzylidenepiperidin-1-yl)-(4-methyl-1,3-thiazol-5-yl)methanone-based anticancer drugs. Further studies are needed to determine the optimal dosing and delivery methods for these drugs.
Another area of research involves the use of (4-Benzylidenepiperidin-1-yl)-(4-methyl-1,3-thiazol-5-yl)methanone as a tool for studying the role of copper ions in biological systems. By using (4-Benzylidenepiperidin-1-yl)-(4-methyl-1,3-thiazol-5-yl)methanone to selectively detect copper ions in cells and tissues, researchers can gain a better understanding of the role of copper in various biological processes.
Conclusion:
In conclusion, (4-Benzylidenepiperidin-1-yl)-(4-methyl-1,3-thiazol-5-yl)methanone is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. Its high selectivity and sensitivity towards copper ions make it a promising candidate for use as a fluorescent probe for detecting metal ions. Additionally, its ability to inhibit the proteasome and induce apoptosis in cancer cells makes it a potential candidate for the development of novel anticancer drugs. While there are limitations to using (4-Benzylidenepiperidin-1-yl)-(4-methyl-1,3-thiazol-5-yl)methanone in lab experiments, further research is needed to fully explore its potential applications.

Synthesis Methods

The synthesis of (4-Benzylidenepiperidin-1-yl)-(4-methyl-1,3-thiazol-5-yl)methanone can be achieved through a multi-step process. The first step involves the reaction of piperidine with benzaldehyde to form 4-benzylidenepiperidine. Next, 4-benzylidenepiperidine is reacted with methyl isothiocyanate to form (4-benzylidenepiperidin-1-yl)-(methylthio) methanone. Finally, (4-benzylidenepiperidin-1-yl)-(methylthio) methanone is reacted with 2-bromo-4-methylthiazole to form (4-Benzylidenepiperidin-1-yl)-(4-methyl-1,3-thiazol-5-yl)methanone.

Scientific Research Applications

(4-Benzylidenepiperidin-1-yl)-(4-methyl-1,3-thiazol-5-yl)methanone has been studied for its potential applications in various fields. One of the primary areas of research involves its use as a fluorescent probe for detecting metal ions. (4-Benzylidenepiperidin-1-yl)-(4-methyl-1,3-thiazol-5-yl)methanone has been found to exhibit high selectivity and sensitivity towards copper ions, making it a promising candidate for use in environmental monitoring and medical diagnostics.
Another area of research involves (4-Benzylidenepiperidin-1-yl)-(4-methyl-1,3-thiazol-5-yl)methanone's potential as an anticancer agent. Studies have shown that (4-Benzylidenepiperidin-1-yl)-(4-methyl-1,3-thiazol-5-yl)methanone can induce apoptosis in cancer cells by inhibiting the activity of the proteasome, a cellular complex responsible for the degradation of proteins. This mechanism of action makes (4-Benzylidenepiperidin-1-yl)-(4-methyl-1,3-thiazol-5-yl)methanone a potential candidate for the development of novel anticancer drugs.